Cas no 2034323-66-3 (N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-1,3-benzothiazole-2-carboxamide)

• Product Name: N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-1,3-benzothiazole-2-carboxamide
• CAS No: 2034323-66-3
• MF: C₁₉H₁₈N₄OS₂
• MW: 382.502420902252
• CID: 5334400
• Update Time: 2025-10-31

N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-1,3-benzothiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)benzo[d]thiazole-2-carboxamide
• N-[2-(3,5-dimethyl-4-thiophen-2-ylpyrazol-1-yl)ethyl]-1,3-benzothiazole-2-carboxamide
• N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-1,3-benzothiazole-2-carboxamide

• Inchi： 1S/C19H18N4OS2/c1-12-17(16-8-5-11-25-16)13(2)23(22-12)10-9-20-18(24)19-21-14-6-3-4-7-15(14)26-19/h3-8,11H,9-10H2,1-2H3,(H,20,24)
• InChI Key： IMJWHNDTTIZNGQ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C(C)=NN(CCNC(C2=NC3C=CC=CC=3S2)=O)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 508
• XLogP3: 4.1
• Topological Polar Surface Area: 116

Additional information on N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-1,3-benzothiazole-2-carboxamide

Professional Introduction to N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-1,3-benzothiazole-2-carboxamide (CAS No. 2034323-66-3)

N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-1,3-benzothiazole-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2034323-66-3, represents a convergence of multiple structural motifs that are known for their potential biological activity. The presence of a benzothiazole core, combined with a pyrazole ring and a thiophene substituent, creates a molecular framework that is both structurally intriguing and biologically relevant.

The benzothiazole moiety is a well-documented pharmacophore in medicinal chemistry, frequently incorporated into drugs due to its ability to interact with various biological targets. Specifically, benzothiazole derivatives have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The structural versatility of this scaffold allows for modifications that can fine-tune its pharmacological profile, making it an attractive candidate for drug development.

In the context of this compound, the pyrazole ring serves as an additional pharmacophoric element. Pyrazoles are known for their broad spectrum of biological activities, including antifungal, antiviral, and anti-inflammatory effects. The integration of a pyrazole moiety into the benzothiazole framework can enhance the compound's interaction with biological receptors, potentially leading to improved efficacy and selectivity.

The thiophene substituent further enriches the structural complexity of N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-1,3-benzothiazole-2-carboxamide. Thiophenes are heterocyclic compounds that have been widely studied for their role in various pharmaceutical applications. They are known to exhibit properties such as antioxidant, anti-inflammatory, and anticarcinogenic activities. The incorporation of a thiophene ring into this molecule may contribute to its overall biological activity by enhancing binding affinity to target proteins or enzymes.

The N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl} group adds another layer of complexity to the molecular structure. This side chain not only increases the molecular weight but also introduces additional functional groups that can participate in hydrogen bonding or other forms of molecular interaction. These interactions are crucial for determining the compound's solubility, bioavailability, and overall pharmacokinetic behavior.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. By leveraging these tools, scientists have been able to identify potential binding sites on biological targets and optimize the structure of N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-1,3-benzothiazole-2-carboxamide for improved efficacy. These studies have highlighted the importance of integrating multiple pharmacophoric elements into a single molecular framework to achieve desired biological outcomes.

In vitro studies have begun to elucidate the mechanisms by which this compound exerts its effects. Initial research suggests that it may interact with specific enzymes or receptors involved in pathways relevant to diseases such as cancer and inflammation. For instance, the benzothiazole core may disrupt enzyme activity by binding to active sites or allosteric regions, while the pyrazole and thiophene moieties could enhance binding affinity through hydrophobic interactions or π-stacking effects.

The synthesis of N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-1,3-benzothiazole-2-carboxamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic core efficiently. These synthetic strategies not only demonstrate the versatility of modern organic chemistry but also pave the way for the production of other structurally related compounds.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its utility in agrochemicals and materials science due to its unique structural features. For example, derivatives of benzothiazole have shown promise as herbicides and fungicides due to their ability to interfere with essential metabolic pathways in plants and fungi.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact with them more effectively. N-{2-[3,5-dimethyl-4-(thiophen-2-yll)-1H-pyrazol-l -yl]ethyl}-l ,3-benzothiazole-Z-carboxamide stands as a testament to this progress. Its complex structure and multifaceted pharmacological potential make it a valuable tool for both academic research and industrial development.

In conclusion，N-{2-[3，5-dimethyll -4-(thiophen -Z-yll ) -l H -pyrazol -l -yll) ethyl } -l ，3-benzothaz olle-Z-carboxarnide (CAS No . 203432 3 -66 -3) is a remarkable compound with significant potential in pharmaceutical chemistry。 Its unique structural features，combined with recent advances in drug discovery，make it an exciting subject for further study。 As research continues，we can expect new insights into its mechanisms of action and applications across various fields。